molecular formula C43H80N2O5 B12730457 Einecs 303-438-3 CAS No. 94199-65-2

Einecs 303-438-3

Cat. No.: B12730457
CAS No.: 94199-65-2
M. Wt: 705.1 g/mol
InChI Key: PGIBZZOLUCEVQW-DGNUWDJVSA-N
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Description

Einecs 303-438-3 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Chemical Reactions Analysis

Einecs 303-438-3 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Einecs 303-438-3 has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is utilized for investigating biochemical pathways and interactions. In medicine, the compound is explored for its potential therapeutic effects. Additionally, it has industrial applications in the production of various chemical products .

Mechanism of Action

The mechanism of action of Einecs 303-438-3 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Einecs 303-438-3 can be compared with other similar compounds in terms of its chemical structure and properties. Similar compounds include those listed in the EINECS inventory with comparable molecular formulas and functional groups. The uniqueness of this compound lies in its specific applications and the distinct reactions it undergoes .

Properties

CAS No.

94199-65-2

Molecular Formula

C43H80N2O5

Molecular Weight

705.1 g/mol

IUPAC Name

3-[2-[2-[(E)-heptadec-8-enyl]-4,5-dihydroimidazol-1-yl]ethoxy]propanoic acid;(Z)-octadec-9-enoic acid

InChI

InChI=1S/C25H46N2O3.C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-26-19-20-27(24)21-23-30-22-18-25(28)29;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-23H2,1H3,(H,28,29);9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9+;10-9-

InChI Key

PGIBZZOLUCEVQW-DGNUWDJVSA-N

Isomeric SMILES

CCCCCCCC/C=C/CCCCCCCC1=NCCN1CCOCCC(=O)O.CCCCCCCC/C=C\CCCCCCCC(=O)O

Canonical SMILES

CCCCCCCCC=CCCCCCCCC1=NCCN1CCOCCC(=O)O.CCCCCCCCC=CCCCCCCCC(=O)O

Origin of Product

United States

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